Cas no 1806524-08-2 (4-Ethyl-2-methylbenzo[d]oxazole)

• Product Name: 4-Ethyl-2-methylbenzo[d]oxazole
• CAS No: 1806524-08-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 4819628
• Update Time: 2025-05-19

4-Ethyl-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-methylbenzo[d]oxazole

• Inchi： 1S/C10H11NO/c1-3-8-5-4-6-9-10(8)11-7(2)12-9/h4-6H,3H2,1-2H3
• InChI Key： JMMGXCDLLPIHSV-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1C=CC=C2CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Ethyl-2-methylbenzo[d]oxazole

Introduction to 4-Ethyl-2-methylbenzo[d]oxazole (CAS No. 1806524-08-2)

4-Ethyl-2-methylbenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1806524-08-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of ethyl and methyl substituents on the benzene ring and the oxazole ring, respectively, introduces unique electronic and steric properties that influence its interactions with biological targets.

The benzo[d]oxazole scaffold is a privileged structure in drug discovery, exhibiting diverse pharmacological effects ranging from antimicrobial to anti-inflammatory properties. Its aromatic system allows for favorable interactions with enzymes and receptors, making it a valuable scaffold for designing novel bioactive molecules. The specific substitution pattern in 4-Ethyl-2-methylbenzo[d]oxazole enhances its potential as a lead compound in the development of new therapeutic agents.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate key biological pathways involved in diseases such as cancer, neurodegeneration, and infectious disorders. 4-Ethyl-2-methylbenzo[d]oxazole has emerged as a promising candidate due to its structural features that allow for selective binding to biological targets. Preliminary studies have demonstrated its ability to interact with enzymes and receptors involved in disease progression, suggesting potential therapeutic benefits.

One of the most compelling aspects of 4-Ethyl-2-methylbenzo[d]oxazole is its versatility in chemical modification. The presence of reactive sites on the benzene ring and the oxazole ring provides opportunities for further derivatization, enabling the design of libraries of compounds with tailored pharmacological properties. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying hits with desired biological activity.

Recent advancements in computational chemistry have facilitated the virtual screening of large compound libraries, including derivatives of 4-Ethyl-2-methylbenzo[d]oxazole, to predict their binding affinity to target proteins. These computational approaches have helped researchers prioritize compounds for experimental validation, thereby accelerating the drug discovery process. The integration of experimental data with computational models has provided deeper insights into the structure-activity relationships (SAR) of this class of compounds.

The synthesis of 4-Ethyl-2-methylbenzo[d]oxazole involves multi-step organic transformations that highlight the synthetic versatility of benzo[d]oxazole derivatives. Key synthetic strategies include cyclization reactions, alkylation, and methylation processes that introduce the ethyl and methyl groups at specific positions on the scaffold. These synthetic routes have been optimized to ensure high yields and purity, making 4-Ethyl-2-methylbenzo[d]oxazole accessible for further pharmacological investigation.

In terms of biological activity, preliminary pharmacological studies have revealed that 4-Ethyl-2-methylbenzo[d]oxazole exhibits inhibitory effects on certain enzymes implicated in cancer cell proliferation. The compound's ability to disrupt key signaling pathways has made it an attractive candidate for further development as an anticancer agent. Additionally, its interaction with other biological targets suggests potential applications in treating inflammatory diseases and neurological disorders.

The chemical stability and solubility profile of 4-Ethyl-2-methylbenzo[d]oxazole are critical factors that influence its suitability for pharmaceutical applications. Studies have shown that this compound maintains stability under various storage conditions, making it feasible for long-term research use. Furthermore, its solubility characteristics have been optimized through formulation strategies to enhance bioavailability in preclinical studies.

The growing interest in natural product-inspired scaffolds has also influenced research on 4-Ethyl-2-methylbenzo[d]oxazole. By leveraging structural motifs found in bioactive natural products, researchers aim to develop analogs with improved pharmacological profiles. The benzo[d]oxazole scaffold is particularly relevant in this context due to its prevalence in natural products known for their medicinal properties.

Future directions in the study of 4-Ethyl-2-methylbenzo[d]oxazole include exploring its mechanism of action in detail and conducting more extensive preclinical studies to evaluate its safety and efficacy. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into clinical applications. The development of novel therapeutic agents relies on interdisciplinary approaches that integrate chemical innovation with biological understanding.

In conclusion, 4-Ethyl-2-methylbenzo[d]oxazole (CAS No. 1806524-08-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, compounds like 4-Ethyl-2-methylbenzo[d]oxazole are poised to play a crucial role in the development of next-generation drugs.